molecular formula C20H20N2O2S3 B1671138 Eggmanone CAS No. 505068-32-6

Eggmanone

Cat. No. B1671138
M. Wt: 416.6 g/mol
InChI Key: XAKJIQPEGSCYIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Eggmanone (EGM1) is a potent and selective phosphodiesterase 4 (PDE4) antagonist with an IC50 of 72 nM for PDE4D3 . It shows approximately 40- to 50-fold selectivity for PDE4D3 over other PDEs . Eggmanone exerts its Hh-inhibitory effects through selective antagonism of PDE4, leading to protein kinase A activation and subsequent Hh blockade .


Synthesis Analysis

Eggmanone has been utilized in the development of biodegradable nanoparticles for targeted delivery to CD4+ T cell subsets . Two FDA-approved polymers, poly (lactic-co-glycolic acid) and polyethylene glycol, were used to generate hydrolytically degradable nanoparticles .


Chemical Reactions Analysis

Eggmanone has been shown to effectively down-regulate the expression of CSCs’ marker genes Nanog and ABC sub-family G member 2 (ABCG2) and attenuate sphere formation in DU145-TxR and PC3-TxR cells .


Physical And Chemical Properties Analysis

Eggmanone is a crystalline solid . It is soluble in ethanol (≤0.5mg/ml), DMSO (10mg/ml), and dimethyl formamide (5mg/ml) .

Scientific Research Applications

Summary of the Application

Eggmanone (Egm) is used for T cell modulation in diseases associated with rheumatic autoimmunity . The Hedgehog (Hh) signaling pathway, which is implicated in the activation of T cells and the formation of the immune synapse, is targeted by Egm .

Methods of Application

Biodegradable nanoparticles were developed for the targeted delivery of Egm to CD4+ T cell subsets . Two FDA-approved polymers, poly(lactic-co-glycolic acid) and polyethylene glycol, were used to generate hydrolytically degradable nanoparticles . These nanoparticles were decorated with anti-CD4 F(ab’) antibody fragments to enable targeted delivery of Egm .

Results or Outcomes

The novel delivery system achieved a highly specific association with the majority of CD4+ T cells present among a complex cell population . Antigen-specific inhibition of CD4+ T cell responses was demonstrated, mediated by nanoparticle-formulated Egm .

2. Overcoming Prostate Cancer Cell Chemoresistance

Summary of the Application

Eggmanone is used to overcome chemoresistance in prostate cancer cells . It targets Phosphodiesterase-4 (PDE4), a main intracellular enzyme for cAMP hydrolysis, which is involved in the proliferation and progression of early chemo-sensitive prostate cancer cells .

Methods of Application

Eggmanone, a potent and selective PDE4D inhibitor, is used to inhibit PDE4D, which is highly elevated in chemo-resistant prostate cancer cells .

Results or Outcomes

Eggmanone effectively decreases the invasion and proliferation and induces cell death of the chemo-resistant prostate cancer cells . It also increases docetaxel cytotoxicity to these cells in a dose-dependent manner . Furthermore, Eggmanone effectively down-regulates the expression of cancer stem cells’ marker genes Nanog and ABC sub-family G member 2 (ABCG2) and attenuates sphere formation in these cells .

Safety And Hazards

Safety measures for handling Eggmanone include wearing safety goggles with side-shields, protective gloves, and impervious clothing . It is also recommended to use a suitable respirator and to keep the product away from drains, water courses, or the soil .

Future Directions

Eggmanone has been shown to effectively overcome the chemoresistance of prostate cancer cells presumably through sonic Hedgehog signaling and targeting CSCs . This suggests that Eggmanone may serve as a novel agent for chemo-resistant prostate cancer .

properties

IUPAC Name

3-(2-methylprop-2-enyl)-2-(2-oxo-2-thiophen-2-ylethyl)sulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20N2O2S3/c1-12(2)10-22-19(24)17-13-6-3-4-7-15(13)27-18(17)21-20(22)26-11-14(23)16-8-5-9-25-16/h5,8-9H,1,3-4,6-7,10-11H2,2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XAKJIQPEGSCYIP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=C)CN1C(=O)C2=C(N=C1SCC(=O)C3=CC=CS3)SC4=C2CCCC4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20N2O2S3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

416.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Eggmanone

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Eggmanone
Reactant of Route 2
Reactant of Route 2
Eggmanone
Reactant of Route 3
Reactant of Route 3
Eggmanone
Reactant of Route 4
Reactant of Route 4
Eggmanone
Reactant of Route 5
Reactant of Route 5
Eggmanone
Reactant of Route 6
Reactant of Route 6
Eggmanone

Citations

For This Compound
49
Citations
CP Haycook, JA Balsamo, EB Glass… - International Journal …, 2020 - Taylor & Francis
Background Helper T cell activity is dysregulated in a number of diseases including those associated with rheumatic autoimmunity. Treatment options are limited and usually consist of …
Number of citations: 18 www.tandfonline.com
C Xie, A Ramirez, Z Wang, MSS Chow, J Hao - Journal of Pharmaceutical …, 2018 - Elsevier
… We recently identified Eggmanone, an extraordinarily selective allosteric … Eggmanone concentrations in rat plasma which can be applied to a pharmacokinetic study of Eggmanone in …
Number of citations: 7 www.sciencedirect.com
C Xie, PJ Lin, J Hao - Biomedicines, 2021 - mdpi.com
… Our study shows that Eggmanone effectively down-regulates … In summary, our work shows that Eggmanone effectively … and targeting CSCs, suggesting that Eggmanone may serve as a …
Number of citations: 2 www.mdpi.com
CH Williams, JE Hempel, J Hao, AY Frist, MM Williams… - Cell reports, 2015 - cell.com
… Taken together, our results indicate that eggmanone pharma… that eggmanone may antagonize Hh signaling by PDE inhibition. In a screen of PDE super-family members, eggmanone …
Number of citations: 46 www.cell.com
CP Haycook - 2018 - ir.vanderbilt.edu
… to enable therapeutic delivery of eggmanone, a Hh inhibitor … mediated by nanoparticle formulated eggmanone. Collectively, … for therapeutic administration of eggmanone, and other …
Number of citations: 2 ir.vanderbilt.edu
TK Feaster, JE Hempel, CH Williams, AY Frist… - Circulation …, 2015 - Am Heart Assoc
… eggmanone, an extraordinarily selective PDE4 inhibitor which has no known off-target. An usual feature of eggmanone is that … (iPSC-CMs), eggmanone increases cardiac contractility by …
Number of citations: 1 www.ahajournals.org
JE Hempel, AG Cadar, CC Hong - Bioorganic & medicinal chemistry letters, 2016 - Elsevier
… From a high content in vivo screen for modulators of developmental patterning in embryonic zebrafish, we previously identified eggmanone (EGM1, 3) as a Hedgehog (Hh) signaling …
Number of citations: 8 www.sciencedirect.com
CH Williams III - 2017 - search.proquest.com
… I discovered three molecules, Eggmanone, Incaskin, and Ogremorphin based on ability to … Using eggmanone, I characterize a novel role for PDE4 in regulation of HH signaling, and …
Number of citations: 1 search.proquest.com
J Bariwal, V Kumar, Y Dong… - Medicinal research …, 2019 - Wiley Online Library
Hedgehog (Hh) signaling is involved in the initiation and progression of various cancers and is essential for embryonic and postnatal development. This pathway remains in the …
Number of citations: 34 onlinelibrary.wiley.com
CP Haycook - 2021 - ir.vanderbilt.edu
… In this work we employed maleimide-thiol mediated conjugation of anti-CD4 F(ab’) antibody fragments to enable nanoparticle targeted delivery of Eggmanone, a specific PDE4 inhibitor, …
Number of citations: 0 ir.vanderbilt.edu

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.